Cas no 696646-80-7 (3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 696646-80-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 1738781
• PubChem ID: 3312872
• Update Time: 2025-10-30

3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-(4-butoxyphenyl)-
• MLS000682812
• SR-01000103742-1
• CHEMBL1587114
• 696646-80-7
• SR-01000103742
• CS-0374045
• AKOS000264913
• HMS2622D08
• SMR000312169
• LS-02801
• 3-(4-butoxyphenyl)-1H-pyrazole-4-carbaldehyde
• 5-(4-butoxyphenyl)-1H-pyrazole-4-carbaldehyde
• MFCD03834510
• ALBB-007496
• STK504569
• 3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C14H16N2O2/c1-2-3-8-18-13-6-4-11(5-7-13)14-12(10-17)9-15-16-14/h4-7,9-10H,2-3,8H2,1H3,(H,15,16)
• InChI Key： DJGWVBUFVDQWPI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1=C(C=O)C=NN1)CCCC

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98

Additional information on 3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde (CAS: 696646-80-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde (CAS: 696646-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrazole derivative has been identified as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and oncogenic pathways. Recent studies have explored its role as a scaffold for designing novel inhibitors of cyclooxygenase-2 (COX-2) and other enzymes involved in inflammatory responses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde serves as a versatile precursor for the development of COX-2 selective inhibitors. The study highlighted its unique structural features, which allow for efficient modification to enhance binding affinity and selectivity. The compound's aldehyde group was particularly noted for its reactivity, enabling the formation of Schiff bases with various amines, thereby expanding its utility in drug design.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the synthesis of novel pyrazole-based anticancer agents. The researchers found that derivatives of 3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde exhibited potent inhibitory activity against certain tyrosine kinases, which are often overexpressed in various cancers. The study provided detailed structure-activity relationship (SAR) data, underscoring the importance of the butoxyphenyl moiety in enhancing cellular uptake and target binding.

Beyond its applications in drug discovery, 3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde has also been investigated for its potential in chemical biology tools. A recent preprint on bioRxiv described its use in the development of fluorescent probes for detecting reactive oxygen species (ROS) in live cells. The probe, derived from this compound, showed high sensitivity and specificity, making it a valuable tool for studying oxidative stress in disease models.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as metabolic stability and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's bioactive potential.

In conclusion, 3-(4-Butoxyphenyl)-1H-pyrazole-4-carbaldehyde (CAS: 696646-80-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in drug design, coupled with its potential in developing diagnostic tools, underscores its importance in advancing therapeutic and research applications. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.